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Disclaimer: This document provides general guidance on the proper disposal procedures for a
research chemical like GSK931145. A specific Safety Data Sheet (SDS) for GSK931145 was
not found. Therefore, the information presented here is based on general laboratory chemical
waste management principles and an SDS for a similar compound, Bitopertin, a glycine
transporter 1 (GlyT1) inhibitor. It is imperative to obtain and meticulously follow the specific
Safety Data Sheet for GSK931145 and consult with your institution's Environmental Health and
Safety (EHS) department before handling or disposing of this compound.

This guide is intended for researchers, scientists, and drug development professionals to
ensure the safe and compliant disposal of GSK931145 and its associated waste.

l. Understanding the Hazard Profile

To ensure proper disposal, it is crucial to understand the hazard profile of GSK931145. Since a
specific SDS is unavailable, we refer to the SDS for Bitopertin as a potential, but not definitive,
analogue. The SDS for Bitopertin indicates that it is not classified as a hazardous substance or
mixture. However, this may not be the case for GSK931145. The SDS for GSK931145 will
provide critical information on its physical and chemical properties, toxicity, flammability, and
reactivity.
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Key Information to Ascertain from the GSK931145 SDS:

Physical and Chemical Properties: Appearance, solubility, melting point, etc.

Toxicological Information: Acute and chronic health effects.

Hazard Identification: Pictograms, signal words, and hazard statements.

Ecological Information: Potential environmental hazards.

Disposal Considerations: Recommended disposal methods.

Il. General Principles of Chemical Waste Disposal

The disposal of any research chemical must adhere to institutional, local, state, and federal
regulations. The primary objective is to manage waste in a manner that is safe, compliant, and
environmentally responsible.

Core tenets of laboratory chemical waste management include:

Waste Minimization: Order only the required amount of the chemical to reduce excess.

e Segregation: Do not mix different types of chemical waste. Incompatible chemicals can react
violently.

e Proper Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the
full chemical name(s) of the contents, and the accumulation start date.

o Container Management: Use appropriate, compatible, and sealed containers for waste
collection.

o Consultation: Always consult your institution's EHS department for specific guidance and to
schedule waste pickup.

lll. Disposal of Non-Radiolabeled GSK931145

Assuming GSK931145 is determined to be a non-hazardous substance, as suggested by the
Bitopertin SDS, the disposal procedure is more straightforward. However, it is best practice to
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treat all research chemicals as potentially hazardous.
Step-by-Step Disposal Protocol for Unused or Expired GSK931145:
e Consult the SDS and EHS: This is the most critical first step.

o Containerize: Place the unwanted GSK931145 in a designated, sealed, and properly labeled
waste container.

o Labeling: Affix a hazardous waste label to the container, listing "GSK931145" and any
solvents used.

o Storage: Store the waste container in a designated satellite accumulation area (SAA) that is
well-ventilated and secure, away from incompatible materials.

» Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for the
chemical waste.

Disposal of Contaminated Materials:

Any materials that have come into contact with GSK931145, such as gloves, pipette tips, vials,
and bench paper, should be considered contaminated waste.

» Solid Waste: Collect in a designated, puncture-resistant container or a clearly labeled bag for
chemical waste.

e Liquid Waste: Solutions containing GSK931145 must be collected in a designated, sealed,
and properly labeled waste container.

Quantitative Disposal Limits (General Guidelines):

The following table provides general quantitative limits for hazardous waste accumulation in a
laboratory's Satellite Accumulation Area (SAA). These are not specific to GSK931145 and are
for illustrative purposes. Always adhere to your institution's specific limits.
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Maximum Accumulation Maximum Accumulation
Waste Type .

Volume Time
General Hazardous Waste 55 gallons 1 year
Acutely Hazardous Waste (P-

1 quart 1 year

list)

Source: General guidelines from various university EHS manuals.

IV. Disposal of Radiolabeled GSK931145
([11C]GSK931145)

GSK931145 is frequently used in its radiolabeled form with Carbon-11 ([11C]GSK931145) for
PET imaging studies. Carbon-11 has a very short half-life of approximately 20.4 minutes. This
short half-life is a key factor in its disposal.

Key Principles for Radioactive Waste Disposal:

o Separate Handling: Radioactive waste must be handled separately from general and
chemical waste by appropriately trained personnel.[1]

e ALARA Principle: Keep radiation exposure "As Low As Reasonably Achievable."

e Decay-in-Storage: For short-lived isotopes like Carbon-11, the primary disposal method is
decay-in-storage.

Step-by-Step Disposal Protocol for [11C]|GSK931145 Waste:

o Segregation: All waste contaminated with [11C]GSK931145 (vials, syringes, tubing, bedding,
etc.) must be collected in designated radioactive waste containers.

o Labeling: Containers must be clearly labeled with the radioactive symbol, the isotope ([11C]),
the date, the amount of activity, and the lab's contact information.

e Shielding: Use appropriate shielding (e.g., lead) for the waste containers to minimize
radiation exposure.
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Decay-in-Storage: Store the waste in a designated and secure radioactive waste storage
area for decay. A general rule of thumb is to allow for at least 10 half-lives for the radioactivity
to decay to background levels. For Carbon-11, this is approximately 204 minutes (3.4 hours).

Survey: After the decay period, the waste must be surveyed with a radiation detection meter
to ensure it is at background level.

Final Disposal: Once confirmed to be at background, the waste can be disposed of as
chemical or regular waste, depending on the nature of the non-radioactive components. All
radioactive labels must be defaced or removed.

Experimental Protocols:

Waste Survey Protocol for [11C] Waste:

Equipment: Use a calibrated Geiger-Mduller survey meter appropriate for detecting the
radiation emitted by 11C.

Background Measurement: Take a background radiation measurement in an area away from
the waste and any radiation sources.

Waste Measurement: Place the probe of the survey meter close to all surfaces of the waste
container.

Comparison: The measurement of the waste container should be indistinguishable from the
background measurement.

Documentation: Record the background reading, the final survey reading, the date, and the
signature of the person performing the survey.

V. Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
GSK931145.
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GSK931145 Disposal Workflow
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Caption: Logical workflow for the disposal of GSK931145.
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By adhering to these general guidelines and, most importantly, the specific recommendations
from the GSK931145 Safety Data Sheet and your institution's EHS department, you can
ensure the safe and compliant disposal of this research chemical, fostering a secure and
responsible research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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